N-(4-acetylphenyl)-2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C16H16N4O4S/c1-9(21)10-2-4-11(5-3-10)18-15(24)8-25-16-19-12(6-13(17)22)7-14(23)20-16/h2-5,7H,6,8H2,1H3,(H2,17,22)(H,18,24)(H,19,20,23)
• InChI Key: VIXFPGVIUGZAAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=CC(=O)N2)CC(=O)N
• Molecular Formula: C16H16N4O4S
• Molecular Weight: 360.4 g/mol

Description

N-(4-acetylphenyl)-2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16N4O4S and its molecular weight is 360.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A significant application of derivatives similar to N-(4-acetylphenyl)-2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide is in the development of anticonvulsant agents. Research on S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, which share structural similarities, has demonstrated moderate anticonvulsant activity in models of pentylenetetrazole-induced seizures in rats. These compounds were synthesized to explore their potential as anticonvulsants and were found to have a correlation between their docking results and in vivo studies, suggesting a methodical approach to the design of novel anticonvulsant drugs (Severina et al., 2020).

Chemical Reactivity and Biological Evaluation

Another research focus has been on the chemical reactivity of N-pyrimidinylacetamide derivatives towards synthesizing nitrogen heterocyclic compounds. This involves the acetylation of certain pyrimidine derivatives and their subsequent reaction with a diversity of bifunctional nucleophiles. Such studies are essential for the development of novel compounds with potential biological activities. The synthesized compounds have been evaluated for their biological activity, offering a pathway for the discovery of new drugs (Farouk et al., 2021).

Applications in Material Science

In material science, derivatives resembling N-(4-acetylphenyl)-2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide have been used in the synthesis of polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators. These initiators, due to their structural properties, facilitate the polymerization process even in the air atmosphere, which is crucial for developing advanced materials with improved thermal stability and robustness (Batibay et al., 2020).

Green Chemistry Approaches

In the context of green chemistry, the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase showcases an environmentally friendly methodology for synthesizing compounds with structural similarities to N-(4-acetylphenyl)-2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide. This process emphasizes the importance of sustainable and efficient chemical processes in drug synthesis and development (Magadum & Yadav, 2018).